1-{9-[2-(Cyclohex-1-en-1-yl)ethyl]-4-methyl-3,11-dioxa-9-azatetracyclo[11.4.0.0^{2,6}.0^{7,12}]heptadeca-1,4,6,12,14,16-hexaen-5-yl}ethan-1-one

• IUPAC Name: 1-[9-[2-(cyclohexen-1-yl)ethyl]-4-methyl-3,11-dioxa-9-azatetracyclo[11.4.0.02,6.07,12]heptadeca-1(17),2(6),4,7(12),13,15-hexaen-5-yl]ethanone
• InChI: InChI=1S/C25H27NO3/c1-16(27)22-17(2)29-25-20-11-7-6-10-19(20)24-21(23(22)25)14-26(15-28-24)13-12-18-8-4-3-5-9-18/h6-8,10-11H,3-5,9,12-15H2,1-2H3
• InChI Key: KGCOTRKCMZTBSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C3=CC=CC=C3C4=C2CN(CO4)CCC5=CCCCC5)C(=O)C
• Molecular Formula: C25H27NO3
• Molecular Weight: 389.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including a cyclohexene ring and an ethanone group. The presence of these groups suggests that the compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the presence of the cyclohexene ring could make the compound relatively non-polar, affecting its solubility and reactivity.

Scientific Research Applications

Synthetic Approaches and Structural Analyses

• Development of Synthetic Methods : A study by Stepanova et al. (2013) presents the synthesis of heteroanalogs of 13(14→8)-abeo steroids through a [4 + 2]-cycloaddition reaction, demonstrating advanced methods for constructing complex organic frameworks which could be relevant for synthesizing and studying compounds like the one (Stepanova, Aliev, & Maslivets, 2013).

• Intramolecular Oxygen Migration : Menzek and Altundas (2006) explored the intramolecular oxygen migration in complex cyclic compounds, a reaction mechanism that might be pertinent to understanding the reactivity of similarly structured compounds (Menzek & Altundas, 2006).

Pharmacological Activity and Chemical Reactivity

• Pharmacological Potentials : Dawson et al. (1981) synthesized analogues of retinoic acid with modifications aiming to reduce toxicity, which could indicate the potential for designing compounds with specific biological activities (Dawson, Hobbs, Chan, & Chao, 1981).

• Chemical Reactivity and Applications : Tsuji et al. (1967) investigated the solvolyses of spiro compounds, revealing insights into the solvolytic reactivity of complex organic molecules that could be useful for understanding the behavior of the compound under various conditions (Tsuji, Moritani, Nishida, & Tadokoro, 1967).